Cas no 115310-16-2 (1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one)

115310-16-2 structure
Product name:1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one
CAS No:115310-16-2
MF:C14H14N2O
MW:226.27376
CID:860312
1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one
- 1-benzyl-6,7-dihydro-5H-indazol-4-one
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- Inchi: InChI=1S/C14H14N2O/c17-14-8-4-7-13-12(14)9-15-16(13)10-11-5-2-1-3-6-11/h1-3,5-6,9H,4,7-8,10H2
- InChI Key: KZRACVAICNSDTK-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CN2C3=C(C=N2)C(=O)CCC3
Computed Properties
- Exact Mass: 226.11072
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 34.89
1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one Related Literature
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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5. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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